Cas no 19892-92-3 ((S)-tert-Butyl 2-hydroxy-4-methylpentanoate)

(S)-tert-Butyl 2-hydroxy-4-methylpentanoate is a chiral ester widely utilized in asymmetric synthesis and pharmaceutical intermediates. Its tert-butyl ester group enhances stability, while the hydroxyl and branched alkyl chain provide versatility for further functionalization. The stereocenter at the 2-position allows for enantioselective transformations, making it valuable in the preparation of optically active compounds. This compound is particularly useful in peptide synthesis and as a building block for bioactive molecules. Its high purity and well-defined configuration ensure reproducibility in research and industrial applications. The structural features of (S)-tert-Butyl 2-hydroxy-4-methylpentanoate make it a preferred choice for synthetic chemists seeking precise stereochemical control.
(S)-tert-Butyl 2-hydroxy-4-methylpentanoate structure
19892-92-3 structure
Product Name:(S)-tert-Butyl 2-hydroxy-4-methylpentanoate
CAS No:19892-92-3
MF:C10H20O3
MW:188.264003753662
MDL:MFCD11042369
CID:135797
PubChem ID:13237364
Update Time:2025-05-25

(S)-tert-Butyl 2-hydroxy-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-hydroxy-4-methylpentanoate
    • Pentanoic acid,2-hydroxy-4-methyl-, 1,1-dimethylethyl ester, (2R)-
    • TERT-BUTYL (R)-2-HYDROXY-4-METHYLPENTANOATE
    • 2-Hydroxydibenzothiophene
    • 2-Hydroxy-D-isocapronsaeure-tert-butylester
    • 3-Hydroxydiphenylenesulfide
    • D-Hyicap-OtBu
    • dibenzo[b,d]thiophen-2-ol
    • Dibenzothiophene-2-ol
    • monohydroxydibenzothiophene
    • AKOS006307315
    • tert-Butyl(R)-2-hydroxy-4-methylpentanoate
    • TERT-BUTYL (2R)-2-HYDROXY-4-METHYLPENTANOATE
    • 19892-92-3
    • (R)-tert-butyl 2-hydroxy-4-methylpentanoate
    • Pentanoic acid, 2-hydroxy-4-methyl-, 1,1-dimethylethyl ester, (2R)-
    • G74498
    • MDL: MFCD11042369
    • Inchi: 1S/C10H20O3/c1-7(2)6-8(11)9(12)13-10(3,4)5/h7-8,11H,6H2,1-5H3/t8-/m1/s1
    • InChI Key: JXHBSPWXNWZNDR-MRVPVSSYSA-N
    • SMILES: O(C([C@@H](CC(C)C)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 188.14100
  • Monoisotopic Mass: 188.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 0.963
  • Boiling Point: 206°C at 760 mmHg
  • Flash Point: 72.5°C
  • Refractive Index: 1.44
  • PSA: 46.53000
  • LogP: 1.73510

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Additional information on (S)-tert-Butyl 2-hydroxy-4-methylpentanoate

(S)-tert-Butyl 2-hydroxy-4-methylpentanoate: A Comprehensive Overview

The compound with CAS No. 19892-92-3, commonly referred to as (S)-tert-butyl 2-hydroxy-4-methylpentanoate, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, cosmetics, and food additives. Recent advancements in chemical synthesis and characterization techniques have further enhanced our understanding of its properties and functionalities.

Chemical Structure and Properties

(S)-tert-butyl 2-hydroxy-4-methylpentanoate is an ester derivative characterized by a pentanoate backbone with a hydroxyl group at the second position and a tert-butyl group at the fourth position. The stereochemistry at the chiral center (S configuration) plays a crucial role in determining its physical and chemical properties. This compound exhibits a melting point of approximately -50°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions.

Synthesis and Characterization

The synthesis of (S)-tert-butyl 2-hydroxy-4-methylpentanoate typically involves esterification reactions between the corresponding acid and alcohol precursors. Recent studies have explored the use of enzymatic catalysis to enhance the stereoselectivity of the reaction, yielding higher enantiomeric excess (ee) of the product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its molecular structure and stereochemistry.

Applications in Pharmaceuticals

One of the most promising applications of (S)-tert-butyl 2-hydroxy-4-methylpentanoate lies in the field of drug delivery systems. Its hydroxyl group can be functionalized to attach bioactive molecules, enabling targeted drug delivery. Recent research has demonstrated its potential as a carrier for anti-cancer drugs, where its biocompatibility and controlled release properties are highly advantageous. Additionally, its ability to form self-assembled structures has opened avenues for nanomedicine applications.

Applications in Cosmetics

In the cosmetics industry, (S)-tert-butyl 2-hydroxy-4-methylpentanoate is valued for its moisturizing properties. Its ability to penetrate the skin barrier makes it an effective ingredient in skincare products, particularly those aimed at hydrating and rejuvenating dry or damaged skin. Recent studies have also highlighted its antioxidant activity, which can help protect the skin from environmental stressors such as UV radiation and pollution.

Applications in Food Additives

The compound has also found applications in the food industry as a stabilizer and emulsifier. Its ability to form stable emulsions makes it ideal for use in processed foods, where maintaining texture and consistency is crucial. Furthermore, its mild flavor profile ensures that it does not interfere with the taste of food products.

Recent Research Developments

Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing (S)-tert-butyl 2-hydroxy-4-methylpentanoate. Researchers are investigating bio-based feedstocks and catalytic systems that reduce environmental impact while maintaining high yields. Additionally, studies are underway to evaluate its biodegradability and eco-toxicity, ensuring that its use aligns with global sustainability goals.

Future Prospects

The future outlook for (S)-tert-butyl 2-hydroxy-4-methylpentanoate is bright, with ongoing research focusing on expanding its applications in niche markets such as biotechnology and materials science. Its unique combination of chemical stability, biocompatibility, and functional versatility positions it as a key molecule for addressing emerging challenges in these fields.

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